N-methoxy-N-methyl-2-[2-(methylsulfanyl)phenyl]acetamide

Specification

• CAS No.: 1461713-46-1
• Molecular Formula: C11H15NO2S
• Molecular Weight: 225.31 g/mol
• IUPAC Name: N-methoxy-N-methyl-2-(2-methylsulfanylphenyl)acetamide
• Standard InChI: InChI=1S/C11H15NO2S/c1-12(14-2)11(13)8-9-6-4-5-7-10(9)15-3/h4-7H,8H2,1-3H3
• Standard InChI Key: DMCZZUTVTYANDL-UHFFFAOYSA-N
• SMILES: CN(C(=O)CC1=CC=CC=C1SC)OC
• Canonical SMILES: CN(C(=O)CC1=CC=CC=C1SC)OC

Introduction

Physical and Chemical Properties

N-methoxy-N-methyl-2-[2-(methylsulfanyl)phenyl]acetamide possesses well-defined physical and chemical properties that are critical for understanding its behavior in various chemical environments. The compound's molecular characteristics are summarized in Table 1.

Table 1: Physical and Chemical Properties of N-methoxy-N-methyl-2-[2-(methylsulfanyl)phenyl]acetamide

Property	Value
CAS Number	1461713-46-1
Molecular Formula	C11H15NO2S
Molecular Weight	225.31 g/mol
IUPAC Name	N-methoxy-N-methyl-2-(2-methylsulfanylphenyl)acetamide
Standard InChI	InChI=1S/C11H15NO2S/c1-12(14-2)11(13)8-9-6-4-5-7-10(9)15-3/h4-7H,8H2,1-3H3
Standard InChIKey	DMCZZUTVTYANDL-UHFFFAOYSA-N
SMILES	CN(C(=O)CC1=CC=CC=C1SC)OC
Canonical SMILES	CN(C(=O)CC1=CC=CC=C1SC)OC
PubChem Compound ID	75480530
Physical State	Solid (at standard conditions)

The compound features an N-methoxy-N-methyl amide functional group attached to a phenylacetic acid derivative, with a methylsulfanyl substituent at the ortho position of the phenyl ring. This structural arrangement contributes to its distinct chemical reactivity and physicochemical properties.

Structural Characteristics

N-methoxy-N-methyl-2-[2-(methylsulfanyl)phenyl]acetamide possesses several distinctive structural features that influence its chemical behavior and potential applications.

Molecular Structure

The compound's structure consists of:

• A central acetamide unit (CH2-CO-N)

• An N-methoxy-N-methyl substituent on the amide nitrogen

• A phenyl ring substituted with a methylsulfanyl group at the ortho position

This structural arrangement results in a molecule with interesting conformational properties. The N-methoxy-N-methyl amide functionality, often referred to as a Weinreb amide, is notable for its ability to form a stable tetrahedral intermediate with organometallic reagents, making it useful in certain organic transformations.

Research Status and Future Directions

Structure-Activity Relationship Studies

Understanding the structure-activity relationships of compounds similar to N-methoxy-N-methyl-2-[2-(methylsulfanyl)phenyl]acetamide could guide the design of new derivatives with enhanced properties. The strategic modification of substituents on the phenyl ring, variations in the sulfur-containing group, or alterations to the amide functionality might lead to compounds with improved biological activities or synthetic utility.